ethyl 4-[({[2-(2-furyl)-1-pyrrolidinyl]carbonyl}amino)methyl]cyclohexanecarboxylate

• IUPAC Name: ethyl 4-[[[2-(furan-2-yl)pyrrolidine-1-carbonyl]amino]methyl]cyclohexane-1-carboxylate
• InChI: InChI=1S/C19H28N2O4/c1-2-24-18(22)15-9-7-14(8-10-15)13-20-19(23)21-11-3-5-16(21)17-6-4-12-25-17/h4,6,12,14-16H,2-3,5,7-11,13H2,1H3,(H,20,23)
• InChI Key: VWERZCRUVKEHHC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC(CC1)CNC(=O)N2CCCC2C3=CC=CO3
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol

Description

Ethyl 4-[({[2-(2-furyl)-1-pyrrolidinyl]carbonyl}amino)methyl]cyclohexanecarboxylate is a useful research compound. Its molecular formula is C19H28N2O4 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.20490738 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrogen Bonding and Structural Analysis : The structural analysis of enaminones, which are closely related to the compound , emphasizes their potential in understanding hydrogen bonding mechanisms within anticonvulsant drugs. These studies can provide insights into drug design and the development of new pharmaceuticals by examining the crystal structures and hydrogen bond networks (Kubicki, Bassyouni, & Codding, 2000).

Chemical Transformations and Synthesis : Research into primary amine-promoted ring opening in carbapenem-derived esters showcases the versatility of similar compounds in chemical synthesis. Such transformations are crucial for developing new synthetic routes and obtaining pyrrolidine derivatives, which are valuable in medicinal chemistry (Valiullina et al., 2020).

Polymer Science Applications : The synthesis and polymerization of functional cyclic esters, including those related to the compound of interest, highlight their importance in creating hydrophilic aliphatic polyesters. These materials are significant for biomedical applications, including drug delivery systems and tissue engineering scaffolds (Trollsås et al., 2000).

Organic Synthesis and Catalysis : Studies on phosphine-catalyzed annulation processes offer insights into the synthesis of highly functionalized tetrahydropyridines. These methodologies are crucial for the development of new organic compounds with potential applications in pharmaceuticals and agrochemicals (Zhu, Lan, & Kwon, 2003).

Electrochemical Studies : The electrochemistry of Fischer alkoxy- and aminocarbene complexes of tungsten, utilizing similar chemical frameworks, provides valuable information on oxidation and reduction potentials. These findings can influence the development of electrocatalysts and materials for energy storage applications (Landman et al., 2013).